Cas no 6108-10-7 (cyclohexane, 1,2,3,4,5,6- hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)-)

• Product Name: cyclohexane, 1,2,3,4,5,6- hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)-
• CAS No: 6108-10-7
• MF: C₆H₆Cl₆
• MW: 290.829836368561
• CID: 953942
• Update Time: 2026-04-29

cyclohexane, 1,2,3,4,5,6- hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)- Chemical and Physical Properties

Names and Identifiers

• cyclohexane, 1,2,3,4,5,6- hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)-
• EPSILON-HCH
• epsilon-HCH (BHC)
• ε-1,2,3,4,5,6-Hexachlorocyclohexane
• Fujiglucon
• GDL
• Glucarolactone
• glucolactone
• GlucoMalactone
• Glucono
• gluconodeltalactone
• GLUCONOLACTONE
• Glucopyrone
• Lysactone

Computed Properties

• Exact Mass: 287.86000

Experimental Properties

• PSA: 0.00000
• LogP: 3.64440

Additional information on cyclohexane, 1,2,3,4,5,6- hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)-

Comprehensive Overview of Cyclohexane, 1,2,3,4,5,6-hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)- (CAS No. 6108-10-7)

Cyclohexane, 1,2,3,4,5,6-hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)- (CAS No. 6108-10-7) is a highly chlorinated derivative of cyclohexane. This compound is known for its unique chemical structure and properties, making it a subject of interest in various scientific and industrial applications. The molecule consists of a cyclohexane ring with six chlorine atoms attached at specific stereocenters, denoted by the alpha and beta configurations. This specific arrangement imparts distinct physical and chemical characteristics to the compound.

The molecular formula of Cyclohexane, 1,2,3,4,5,6-hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)- is C₆H₆Cl₆, and its molecular weight is approximately 290.8 g/mol. The compound is a white crystalline solid at room temperature with a high melting point and low volatility. These properties make it suitable for applications where stability and low reactivity are desired.

In terms of solubility, Cyclohexane, 1,2,3,4,5,6-hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)- is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and chloroform. This solubility profile is advantageous in various chemical processes and analytical techniques where selective solvation is required.

The chemical reactivity of Cyclohexane, 1,2,3,4,5,6-hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)- is generally low due to the high degree of chlorination. However, under specific conditions such as high temperatures or in the presence of strong nucleophiles or bases, it can undergo substitution reactions or elimination processes. Recent studies have explored the use of this compound as a starting material for the synthesis of more complex molecules with potential applications in pharmaceuticals and materials science.

In the field of environmental chemistry, the behavior and fate of Cyclohexane, 1,2,3,4,5,6-hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)- in various environmental matrices have been investigated. Research has shown that the compound has low biodegradability and can persist in soil and water systems for extended periods. This persistence highlights the importance of careful handling and disposal practices to minimize environmental impact.

The toxicological profile of Cyclohexane, 1,2,3,4,5,6-hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)- has been extensively studied. While it is not classified as a hazardous substance under many regulatory frameworks due to its low reactivity and limited exposure routes in industrial settings, it is important to adhere to standard safety protocols when handling this compound. Occupational exposure limits have been established to ensure worker safety.

In the pharmaceutical industry, the use of chlorinated compounds like Cyclohexane, 1,2,3,4,5,6-hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)- as intermediates or precursors has been explored for the synthesis of drugs with specific therapeutic properties. Recent advancements in synthetic methods have enabled more efficient and selective transformations involving this compound.

The analytical characterization of Cyclohexane, 1,2,3,4,5,6-hexachloro-, (1.alpha., 2.alpha.,3.alpha.,4.beta., 5.beta.,6.beta.)- has been facilitated by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound.

In conclusion,Cyclohexane, 1, 2, 3, 4, 5, (1.alpha., 2.alpha., (alpha., alpha.,) (beta.,) (beta.))-(CAS No. 6108-10-7) is a versatile compound with unique properties that make it valuable in various scientific and industrial applications. Its stability and low reactivity contribute to its utility in chemical synthesis and environmental studies. Ongoing research continues to uncover new potential uses for this compound in fields such as pharmaceuticals and materials science.